Cas no 89281-55-0 (4,6-Dioxo-1,3,5-triazinane-2-carboxamide)

• Product Name: 4,6-Dioxo-1,3,5-triazinane-2-carboxamide
• CAS No: 89281-55-0
• MF: C₄H₆N₄O₃
• MW: 158.115439891815
• CID: 711532
• PubChem ID: 45084513
• Update Time: 2025-04-19

4,6-Dioxo-1,3,5-triazinane-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triazine-2-carboxamide,hexahydro-4,6-dioxo-
• s-Triazine-2-carboxamide, hexahydro-4,6-dioxo- (7CI)
• 4,6-dioxo-1,3,5-triazinane-2-carboxamide
• 89281-55-0
• 4,6-Dioxo-1,3,5-triazinane-2-carboxamide

• Inchi： 1S/C4H6N4O3/c5-1(9)2-6-3(10)8-4(11)7-2/h2H,(H2,5,9)(H3,6,7,8,10,11)
• InChI Key： YAILPFNHIPUFIJ-UHFFFAOYSA-N
• SMILES： O=C(C1NC(NC(N1)=O)=O)N

Computed Properties

• Exact Mass: 158.044
• Monoisotopic Mass: 158.044
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 113A^2
• XLogP3: -2.2